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Introduction
Trihexyltetradecylphosphonium chloride, a quaternary phosphonium salt, is a prominent

ionic liquid that has garnered significant attention across various scientific disciplines. Its

unique combination of properties, including high thermal stability and tunable solubility, makes

it a valuable compound in applications ranging from catalysis and organic synthesis to

materials science and drug delivery systems.[1][2] This technical guide provides an in-depth

overview of the core physicochemical properties of trihexyltetradecylphosphonium chloride,

supported by experimental data and methodologies, to serve as a comprehensive resource for

researchers and professionals in the field.

Core Physicochemical Properties
The distinct characteristics of trihexyltetradecylphosphonium chloride arise from its

molecular structure, which features a central phosphorus atom bonded to three hexyl chains

and one tetradecyl chain, with a chloride counter-ion.[2] This structure imparts a unique

combination of hydrophobicity and ionic character, influencing its behavior in various

environments.
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General and Physical Properties
A summary of the fundamental physical and chemical identifiers for

trihexyltetradecylphosphonium chloride is presented in Table 1.

Property Value Reference

Molecular Formula C₃₂H₆₈ClP [3][4]

Molecular Weight 519.31 g/mol [1][2][3][4][5][6]

CAS Number 258864-54-9 [3][4][5]

Appearance Clear to pale yellow liquid [1]

Form Liquid at room temperature [3][4]

Thermal Properties
The thermal stability of an ionic liquid is a critical parameter for its application in various

processes, particularly those conducted at elevated temperatures.[7]

Trihexyltetradecylphosphonium chloride exhibits notable thermal stability.[2] Key thermal

properties are detailed in Table 2.

Property Value Conditions Reference

Melting Point
< Room Temperature;

-70 °C; -50°C
[2][4][5][6][8]

Flash Point 118 °C [4]

Thermal

Decomposition

(Tonset)

320 °C Under N₂ atmosphere [9]

Thermal

Decomposition

(Tonset)

309 °C In air [9]
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It is important to note that the thermal stability can be influenced by factors such as the

presence of impurities and the heating rate during analysis.[7][10] The presence of oxygen can

also lead to a lower thermal stability.[7][10]

Density and Viscosity
The density and viscosity of trihexyltetradecylphosphonium chloride are important for its

use as a solvent and in fluidic applications. These properties are temperature-dependent, as

shown in Table 3.

Property Value Temperature Reference

Density 0.895 g/mL 20 °C [1][3][4]

Density 0.88 g/cm³ 25 °C [2][5][6]

Viscosity 1824 cP 25 °C [5][6]

Viscosity 1631 cP 25 °C [2]

Viscosity 824 mPa.s 25 °C [8]

Solubility and Solution Behavior
The solubility of trihexyltetradecylphosphonium chloride in various solvents is a key aspect

of its utility. It is generally hydrophobic and exhibits miscibility with a range of organic solvents.

[8][11]
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Solvent Solubility Reference

Water Immiscible [8]

Chloroform Slightly Soluble [4]

Dichloromethane Slightly Soluble [4]

Methanol Slightly Soluble [4]

Hexane Miscible [8]

Toluene Miscible [8]

Diethyl ether Miscible [8]

Tetrahydrofuran Miscible [8]

2-hydroxypropane Miscible [8]

As a surfactant-like molecule, trihexyltetradecylphosphonium chloride can form micelles in

solution above a certain concentration, known as the critical micelle concentration (CMC). The

CMC is a crucial parameter in applications such as detergency and drug delivery. While

specific CMC data for this compound is not readily available in the cited literature, its

amphiphilic structure suggests such behavior.

Electrochemical Properties
The ionic nature of trihexyltetradecylphosphonium chloride imparts electrical conductivity, a

property that is vital for its use in electrochemical applications like batteries and capacitors.[2]

Property Value Temperature Reference

Conductivity 4.63 mS/cm 25 °C [2][5][6]

Experimental Protocols
The following sections outline the general experimental methodologies used to determine the

key physicochemical properties of ionic liquids like trihexyltetradecylphosphonium chloride.
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Density Measurement
The density of ionic liquids can be determined using a vibrating tube densimeter. The

instrument measures the oscillation period of a U-shaped tube filled with the sample. This

period is directly related to the density of the liquid. The temperature of the sample is precisely

controlled during the measurement.

Viscosity Measurement
Viscosity is commonly measured using a rotational viscometer or a falling-ball viscometer. A

rotational viscometer measures the torque required to rotate a spindle immersed in the fluid at

a constant angular velocity. A falling-ball viscometer measures the time it takes for a ball of

known density and diameter to fall through the liquid under gravity. Temperature control is

crucial for accurate viscosity measurements as it is highly temperature-dependent.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability

of ionic liquids.[3] A small sample of the ionic liquid is placed in a pan and heated at a constant

rate in a controlled atmosphere (e.g., nitrogen or air). The TGA instrument continuously

measures the mass of the sample as a function of temperature. The onset decomposition

temperature (Tonset) is determined from the TGA curve as the temperature at which significant

mass loss begins.[3]

Solubility Determination
The solubility of trihexyltetradecylphosphonium chloride in various solvents can be

determined by the equilibrium method. A known amount of the ionic liquid is mixed with a

specific volume of the solvent in a sealed container. The mixture is agitated at a constant

temperature until equilibrium is reached. The concentration of the ionic liquid in the solvent is

then determined using an appropriate analytical technique, such as UV-Vis spectroscopy or

chromatography. For immiscible systems, visual inspection is often sufficient.

Conductivity Measurement
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The ionic conductivity is measured using a conductivity meter. The instrument consists of two

electrodes with a fixed distance and surface area, which are immersed in the ionic liquid. An

alternating voltage is applied across the electrodes, and the resulting current is measured. The

conductivity is then calculated from the resistance of the sample. The measurement is

performed in a temperature-controlled cell.

Critical Micelle Concentration (CMC) Determination
Several methods can be used to determine the CMC of surfactants. One common method is

surface tensiometry. The surface tension of solutions with increasing concentrations of the

surfactant is measured. A plot of surface tension versus the logarithm of the surfactant

concentration will show a sharp break point, which corresponds to the CMC. Other methods

include conductivity measurements (for ionic surfactants), where a change in the slope of the

conductivity versus concentration plot indicates micelle formation, and fluorescence

spectroscopy using a hydrophobic probe that partitions into the micelles.

Logical Relationships of Physicochemical
Properties
The physicochemical properties of trihexyltetradecylphosphonium chloride are

interconnected. The following diagram illustrates some of these key relationships.
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Caption: Interrelationships between the molecular structure, external factors, and key

physicochemical properties of trihexyltetradecylphosphonium chloride.
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Trihexyltetradecylphosphonium chloride is a versatile ionic liquid with a well-defined set of

physicochemical properties that make it suitable for a wide array of applications. Its liquid state

at room temperature, high thermal stability, and miscibility with organic solvents are particularly

advantageous. This technical guide has provided a consolidated source of quantitative data

and experimental methodologies to aid researchers and drug development professionals in

harnessing the full potential of this unique compound. Further research into its biological

interactions and toxicological profile will be crucial for expanding its applications in the

pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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